molecular formula C11H12O4 B8647523 2-Benzyl-3-methoxy-3-oxopropanoic acid

2-Benzyl-3-methoxy-3-oxopropanoic acid

Cat. No.: B8647523
M. Wt: 208.21 g/mol
InChI Key: WAJDPZSFXFVORE-UHFFFAOYSA-N
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Description

2-Benzyl-3-methoxy-3-oxopropanoic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

2-benzyl-3-methoxy-3-oxopropanoic acid

InChI

InChI=1S/C11H12O4/c1-15-11(14)9(10(12)13)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,13)

InChI Key

WAJDPZSFXFVORE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CC1=CC=CC=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl malonic acid (19.4 g, 0.10 mol) was dissolved in 180 mL of MeOH. The mixture was cooled in an ice-bath and to it was added thionyl chloride dropwise over 30 min (7.3 mL, 0.10 mol). The mixture was stirred in the ice-bath for 30 min and then at RT for 30 min under N2. The solvent was removed, and the residue was dissolved in aqueous NaHCO3. The basic solution was extracted with EtOAc to remove the bis-ester which was discarded. The aqueous solution was then acidified with aqueous HCl to pH 5 and extracted with EtOAc. The EtOAc extract was washed with brine, dried over Na2SO4, and concentrated to give 7.2 g of 2-benzyl-3-methoxy-3-oxopropanoic acid (35%). MS 209.24 (M+H)+.
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